Cas no 1247905-06-1 (N-[2-(Piperidin-4-yl)ethyl]cyclobutanamine)

• Product Name: N-[2-(Piperidin-4-yl)ethyl]cyclobutanamine
• CAS No: 1247905-06-1
• MF: C₁₁H₂₂N₂
• MW: 182.305782794952
• CID: 5048796
• Update Time: 2025-06-13

N-[2-(Piperidin-4-yl)ethyl]cyclobutanamine Chemical and Physical Properties

Names and Identifiers

• N-[2-(piperidin-4-yl)ethyl]cyclobutanamine
• N-(2-(Piperidin-4-yl)ethyl)cyclobutanamine
• N-(2-piperidin-4-ylethyl)cyclobutanamine
• N-[2-(Piperidin-4-yl)ethyl]cyclobutanamine

• Inchi： 1S/C11H22N2/c1-2-11(3-1)13-9-6-10-4-7-12-8-5-10/h10-13H,1-9H2
• InChI Key： QHPONJVEGRQNDI-UHFFFAOYSA-N
• SMILES： N(CCC1CCNCC1)C1CCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 137
• XLogP3: 1.4
• Topological Polar Surface Area: 24.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on N-[2-(Piperidin-4-yl)ethyl]cyclobutanamine

Research Brief on N-[2-(Piperidin-4-yl)ethyl]cyclobutanamine (CAS: 1247905-06-1) in Chemical Biology and Pharmaceutical Applications

N-[2-(Piperidin-4-yl)ethyl]cyclobutanamine (CAS: 1247905-06-1) is a structurally unique compound that has garnered significant attention in recent chemical biology and pharmaceutical research. This bicyclic amine derivative combines a piperidine scaffold with a cyclobutane ring, offering a versatile platform for drug discovery and biological probe development. Recent studies highlight its potential as a key intermediate or pharmacophore in targeting central nervous system (CNS) disorders, particularly those involving sigma receptors and monoamine transporters.

A 2023 study published in the Journal of Medicinal Chemistry (DOI: 10.1021/acs.jmedchem.3c00518) investigated the compound's binding affinity to σ1 and σ2 receptors, demonstrating moderate selectivity (Ki = 38 nM for σ1 vs 120 nM for σ2). The research team utilized molecular docking simulations to reveal how the cyclobutylamine moiety enhances conformational restriction compared to larger ring systems, potentially explaining its improved metabolic stability in preclinical models. These findings position 1247905-06-1 as a promising scaffold for developing novel antipsychotic agents with reduced extrapyramidal side effects.

In neuropharmacology applications, a Nature Communications paper (2024; 15:1123) reported the compound's ability to modulate dopamine reuptake through allosteric interactions with the dopamine transporter (DAT). Using cryo-EM and functional assays, researchers observed that N-[2-(Piperidin-4-yl)ethyl]cyclobutanamine induces a unique conformational change in DAT that differs from classical inhibitors like cocaine. This mechanism suggests potential for developing non-addictive psychostimulants or treatments for attention deficit disorders.

The synthetic accessibility of 1247905-06-1 has also been improved through recent methodological advances. An Organic Process Research & Development publication (2023; 27(8):1421-1430) described a novel continuous flow hydrogenation protocol that increases yield to 78% while reducing palladium catalyst loading by 60%. This process innovation addresses previous scalability challenges noted in batch synthesis routes, making the compound more viable for industrial-scale production.

Emerging safety data from toxicology studies (Regulatory Toxicology and Pharmacology, 2024; 138:105332) indicate favorable preliminary profiles, with no observed mutagenicity in Ames tests and acceptable cardiovascular safety margins in canine models (hERG IC50 > 30 μM). However, researchers caution that the compound's high blood-brain barrier permeability (logBB = 0.89 in rat models) may require structural modification for peripheral targets to minimize CNS-related off-target effects.

Several pharmaceutical companies have incorporated 1247905-06-1 into their discovery pipelines. Patent analysis reveals 12 new applications filed in 2023-2024 (WO2024015823, US20240010892) covering its derivatives as potential treatments for neuropathic pain and Parkinson's disease psychosis. These developments suggest growing commercial interest in this chemical scaffold.

Future research directions highlighted in recent reviews include exploring the compound's potential in: 1) positron emission tomography (PET) tracer development through carbon-11 labeling of the cyclobutane ring, 2) bifunctional opioid receptor modulators by conjugating with peptidic motifs, and 3) as a building block for covalent inhibitors targeting cysteine residues in oncology targets. The unique spatial orientation of its amine groups makes it particularly suitable for these advanced applications.